Cas no 1856040-75-9 (3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 1856040-75-9
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• CID: 6022756
• PubChem ID: 122165649
• Update Time: 2025-05-27

3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 122165649
• 3-Azabicyclo[3.1.0]hexane-6-carboxylic acid, 3-(2,2,2-trifluoroethyl)-
• 1856040-75-9
• AKOS030247632
• 3-(2,2,2-TRIFLUOROETHYL)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID
• EN300-5390245
• 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C8H10F3NO2/c9-8(10,11)3-12-1-4-5(2-12)6(4)7(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： BJWIMAJEQLZSHL-UHFFFAOYSA-N
• SMILES： C12C(C1C(O)=O)CN(CC(F)(F)F)C2

Computed Properties

• Exact Mass: 209.06636305g/mol
• Monoisotopic Mass: 209.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 246.9±40.0 °C(Predicted)
• pka: 3.91±0.20(Predicted)

Additional information on 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid

Comprehensive Overview of 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 1856040-75-9)

The compound 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 1856040-75-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the azabicyclo[3.1.0]hexane core and the trifluoroethyl moiety, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or a pharmacophore in the design of novel therapeutics.

In recent years, the demand for fluorinated compounds like 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. The incorporation of trifluoroethyl groups is a common strategy in modern drug design, as it can improve the binding affinity and selectivity of drug candidates. This compound’s azabicyclo[3.1.0]hexane framework also contributes to its rigidity, which is advantageous for targeting specific biological pathways.

One of the most frequently asked questions in the scientific community is how 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid compares to other fluorinated bicyclic compounds in terms of synthetic accessibility and biological activity. Studies suggest that its carboxylic acid functionality allows for further derivatization, making it a versatile building block for peptide mimetics and small molecule inhibitors. Additionally, its CAS No. 1856040-75-9 is often searched in databases like PubChem and Reaxys for detailed physicochemical properties and synthetic protocols.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid. Machine learning models are increasingly used to predict the bioactivity and toxicity of such molecules, reducing the time and cost associated with traditional screening methods. This aligns with the growing trend of computational chemistry and virtual screening, where researchers seek to identify promising candidates before lab synthesis.

Another hot topic is the environmental impact of fluorinated compounds. While 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid is not classified as hazardous, its persistence in the environment is a subject of ongoing research. Scientists are exploring greener synthetic routes and biodegradable analogs to address sustainability concerns, which resonates with the broader push for green chemistry in the pharmaceutical industry.

From a commercial perspective, 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid is often listed by suppliers as a high-purity reference standard or a custom synthesis product. Its CAS No. 1856040-75-9 serves as a critical identifier for procurement and regulatory compliance. The compound’s potential applications in CNS drug development and enzyme inhibition are also areas of active investigation, as evidenced by recent patent filings and academic publications.

In summary, 3-(2,2,2-Trifluoroethyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 1856040-75-9) represents a fascinating intersection of structural complexity, pharmaceutical relevance, and synthetic innovation. Its role in advancing drug discovery and addressing contemporary challenges in medicinal chemistry underscores its importance in both academic and industrial settings. As research continues, this compound is likely to remain a focal point for scientists exploring the frontiers of fluorinated bioactive molecules.